Cas no 2624138-96-9 (methyl 5-fluorofuro3,2-bpyridine-2-carboxylate)
methyl 5-fluorofuro3,2-bpyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2624138-96-9
- methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate
- EN300-27144411
- Furo[3,2-b]pyridine-2-carboxylic acid, 5-fluoro-, methyl ester
- methyl 5-fluorofuro3,2-bpyridine-2-carboxylate
-
- MDL: MFCD33551029
- Inchi: 1S/C9H6FNO3/c1-13-9(12)7-4-5-6(14-7)2-3-8(10)11-5/h2-4H,1H3
- InChI Key: CLUGJXYEXKXXQF-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C=C(C(=O)OC)O2)N=1
Computed Properties
- Exact Mass: 195.03317122g/mol
- Monoisotopic Mass: 195.03317122g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- Density: 1.377±0.06 g/cm3(Predicted)
- Boiling Point: 276.4±35.0 °C(Predicted)
- pka: 1.06±0.40(Predicted)
methyl 5-fluorofuro3,2-bpyridine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27144411-0.05g |
methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate |
2624138-96-9 | 95.0% | 0.05g |
$229.0 | 2025-03-20 | |
| Enamine | EN300-27144411-0.1g |
methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate |
2624138-96-9 | 95.0% | 0.1g |
$342.0 | 2025-03-20 | |
| Enamine | EN300-27144411-0.25g |
methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate |
2624138-96-9 | 95.0% | 0.25g |
$487.0 | 2025-03-20 | |
| Enamine | EN300-27144411-0.5g |
methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate |
2624138-96-9 | 95.0% | 0.5g |
$768.0 | 2025-03-20 | |
| Enamine | EN300-27144411-1.0g |
methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate |
2624138-96-9 | 95.0% | 1.0g |
$986.0 | 2025-03-20 | |
| Enamine | EN300-27144411-2.5g |
methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate |
2624138-96-9 | 95.0% | 2.5g |
$1931.0 | 2025-03-20 | |
| Enamine | EN300-27144411-5.0g |
methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate |
2624138-96-9 | 95.0% | 5.0g |
$2858.0 | 2025-03-20 | |
| Enamine | EN300-27144411-10.0g |
methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate |
2624138-96-9 | 95.0% | 10.0g |
$4236.0 | 2025-03-20 | |
| Enamine | EN300-27144411-1g |
methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate |
2624138-96-9 | 95% | 1g |
$986.0 | 2023-09-11 | |
| Enamine | EN300-27144411-5g |
methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate |
2624138-96-9 | 95% | 5g |
$2858.0 | 2023-09-11 |
methyl 5-fluorofuro3,2-bpyridine-2-carboxylate Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on methyl 5-fluorofuro3,2-bpyridine-2-carboxylate
Introduction to Methyl 5-Fluorofuro[3,2-b]pyridine-2-carboxylate (CAS No. 2624138-96-9)
Methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate, a compound with the chemical identifier CAS No. 2624138-96-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural motif of this molecule, featuring a fused furo[3,2-b]pyridine ring system, combined with a fluorine substituent at the 5-position and a carboxylate ester at the 2-position, makes it a particularly intriguing candidate for further investigation.
The synthesis and characterization of this compound have been the focus of recent research efforts aimed at exploring its pharmacological properties. The presence of the fluorine atom is particularly noteworthy, as fluorine-containing compounds often exhibit enhanced metabolic stability and improved binding affinity to biological targets. This feature has made such compounds highly desirable in the pharmaceutical industry, where optimizing drug-like properties is crucial for the development of effective therapeutics.
In recent years, there has been a growing interest in the exploration of furo[3,2-b]pyridine derivatives due to their potential as scaffolds for novel drugs. These heterocycles have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The specific modification of the furo[3,2-b]pyridine core with a methyl ester group at the 2-position and a fluorine atom at the 5-position introduces unique electronic and steric properties that can influence its biological activity.
One of the most compelling aspects of Methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate is its potential as a building block for more complex pharmacophores. Researchers have been leveraging this compound to design and synthesize novel molecules with enhanced potency and selectivity. The fluorine substituent, in particular, has been shown to modulate the pharmacokinetic profile of drugs by improving their lipophilicity and reducing susceptibility to metabolic degradation.
Recent studies have demonstrated that furo[3,2-b]pyridine derivatives can interact with various biological targets by occupying specific binding pockets. The structural flexibility of this scaffold allows for fine-tuning of interactions with proteins and enzymes involved in disease pathways. This has led to the discovery of several lead compounds that are currently undergoing further optimization for clinical development.
The role of computational chemistry in the design and optimization of Methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate cannot be overstated. Advanced computational methods have enabled researchers to predict the binding affinity andADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties of this compound before it is synthesized in the laboratory. This approach has significantly reduced the time and cost associated with drug discovery by allowing for the rapid screening of large libraries of potential candidates.
In addition to its pharmacological potential, Methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate has also been studied for its chemical reactivity. The presence of both an ester group and a fluorine atom provides multiple sites for functionalization, allowing chemists to explore diverse synthetic pathways. These studies have not only expanded our understanding of the reactivity patterns of this class of compounds but also provided valuable insights into their mechanism of action.
The future prospects for Methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate are promising, with ongoing research focused on elucidating its biological activities and developing novel derivatives with improved therapeutic profiles. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate these endeavors by combining experimental expertise with computational modeling capabilities.
As our understanding of disease mechanisms continues to evolve, so too will our approach to drug development. Compounds like Methyl 5-fluorofuro[3,2-b]pyridine-2-carboxylate represent an important step forward in harnessing the power of heterocyclic chemistry to address unmet medical needs. By leveraging cutting-edge synthetic methods and computational tools, researchers are poised to discover new treatments that will improve patient outcomes across a wide range of diseases.
2624138-96-9 (methyl 5-fluorofuro3,2-bpyridine-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)